Cas no 334-48-5 (Decanoic acid)

• Product Name: Decanoic acid
• CAS No: 334-48-5
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• MDL: MFCD00004441
• CID: 36914
• PubChem ID: 2969
• Update Time: 2025-11-02

Decanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-NONANECARBOXYLIC ACID
• AKOS 222-44
• CAPRIC ACID
• CAPRINIC ACID
• CARBOXYLIC ACID C10
• DECANOIC ACID
• DECYLIC ACID
• FEMA 2364
• N-CAPRIC ACID
• N-DECANOIC ACID
• RARECHEM AL BO 0435
• 1-decanoic acid
• acidedecanoique
• Caprinsαure
• Caprynic acid
• Decansαure
• Decatoicacid
• Decoic acid
• DMDS
• CAPRIC ACID(AS) PrintBack
• Decanoic acid (Capric)
• 1-Nonanecarbo
• Cappaprenol-14
• caprolic acid
• Dolichol-14
• Nonane-α-carboxylic acid
• octane-1-acetic acid
• C10:0
• NSC 5025
• 10:0
• n-decanoate
• SMR001252255
• Decanoate
• n-decoate
• decylate
• n-decylic acid
• MLS002415724
• CH3-[CH2]8-COO(-)
• Kaprinsaeure
• MLSMR
• caprynate
• caprate
• Dekansaeure
• n-decoic acid
• CH3-[CH2]8-COOH
• decoate
• caprinate
• nC9H19CO2 anion
• n-decylate
• n-caprate
• decanoic acid anion
• 1-nonanecarboxylate
• Decanoic acid,98.5%
• Decanoic acid, natural, >=98%, FCC, FG
• STL445666
• Tox21_202209
• DECANOIC ACID [FCC]
• LMFA01010010
• FA(10:0)
• bmse000370
• UNII-4G9EDB6V73
• Versatic 10
• Nonane-1-carboxylic acid
• EPA Pesticide Chemical Code 128955
• AS-14704
• Tox21_300366
• (1(1)(3)C)Decanoic acid
• CAPRIC ACID (CONSTITUENT OF SAW PALMETTO)
• Lunac 10-95
• Hexacid 1095
• 4G9EDB6V73
• BRN 1754556
• NS00005224
• WLN: QV9
• CHEBI:30813
• Docansaure
• caprinsaure
• Prifac 2906
• GTPL5532
• Econosan Acid Sanitizer
• Q422613
• NCGC00091320-03
• Decansaeure
• Decatoic acid
• PRIFAC-2906
• EN300-19724
• NSC-5025
• Prifrac 2906
• Decanoic acid, analytical standard
• nonanecarboxylic acid
• CAPRIC ACID (CONSTITUENT OF SAW PALMETTO) [DSC]
• NCGC00091320-04
• Prifrac 296
• NAA 102
• NCGC00254437-01
• C-1095
• Decanoic acid, >=98.0%
• Decanoic acid (natural)
• IS_D19-DECANOIC ACID
• Tox21_113533
• N-CAPRIC ACID [WHO-DD]
• Decanoic acid (Capric acid)
• Decanoic acid, >=98.0% (GC)
• HY-W015309
• W-202368
• SCHEMBL2682
• decansaure
• USEPA/OPP Pesticide Code: 128955
• Decanoic acid, lead (2+) salt
• AI3-04453
• FEMA No. 2364
• D0017
• DKA
• CCRIS 4610
• Lunac 10-98
• Prifac 296
• N-CAPRIC ACID [MI]
• 98230577-0D20-4F70-B532-00AC60132CFE
• 334-48-5
• HSDB 2751
• DTXCID201554
• DECANOIC ACID [HSDB]
• PALMAC-99-10
• NCGC00091320-02
• EINECS 206-376-4
• 1-NONANE CARBOXYLIC ACID
• CHEMBL107498
• Acid C10
• Emery 659
• DB03600
• Decansaeure (Altstoff)
• CAS-334-48-5
• Lead caprate
• InChI=1/C10H20O2/c1-2-3-4-5-6-7-8-9-10(11)12/h2-9H2,1H3,(H,11,12
• 4-02-00-01041 (Beilstein Handbook Reference)
• AKOS000119623
• MFCD00004441
• fatty acid 10:0
• Z104474944
• CS-W016025
• NCGC00091320-01
• DTXSID9021554
• D70225
• FA 10:0
• DECANOIC ACID [FHFI]
• Decanoic acid, >=98%, FCC, FG
• NCGC00091320-05
• s6906
• CH3-(CH2)8-COOH
• NCGC00259758-01
• SY061635
• C01571
• NSC5025
• HMS2267B15
• BP-27911
• Decanoic acid, 96%
• DECANsaure (ALTSTOFF)
• HY-W015309R
• FD01295
• Decanoic acid (Standard)
• 206-376-4
• Decanoic acid

• MDL： MFCD00004441
• Inchi： 1S/C10H20O2/c1-2-3-4-5-6-7-8-9-10(11)12/h2-9H2,1H3,(H,11,12)
• InChI Key： GHVNFZFCNZKVNT-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC(=O)O
• BRN： 1754556

Computed Properties

• Exact Mass: 172.14600
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.156
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: There are unpleasant white crystals.
• Density: 0.893 g/mL at 25 °C(lit.)
• Melting Point: 27-32 °C (lit.)
• Boiling Point: 268-270 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.4169
• PH: 4 (0.2g/l, H2O, 20℃)
• Water Partition Coefficient: 0.15 g/L (20 º C)
• Stability/Shelf Life: Stable. Incompatible with bases, reducing agents, oxidizing agents.
• PSA: 37.30000
• LogP: 3.21170
• Solubility: Insoluble in water, soluble in most organic solvents and dilute nitric acid.
• Merck: 1758
• Vapor Pressure: 15 mmHg ( 160 °C)
• FEMA: 2364

Decanoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：HD9100000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/38
• TSCA：Yes
• Toxicity：LD50 i.v. in mice: 129 ±5.4 mg/kg (Or, Wretlind)
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Natural Products and Extracts Plant Extracts Plant based Erucaria microcarpa

Additional information on Decanoic acid

Decanoic Acid (CAS No. 334-48-5): Properties, Applications, and Industry Insights

Decanoic acid, also known as capric acid or C10 fatty acid, is a saturated medium-chain fatty acid with the chemical formula C₁₀H₂₀O₂. Identified by CAS No. 334-48-5, this compound is naturally found in coconut oil, palm kernel oil, and dairy products. Its unique chemical structure and versatile properties make it a valuable ingredient in industries ranging from food and cosmetics to pharmaceuticals and industrial manufacturing.

The growing demand for natural fatty acids and sustainable ingredients has placed Decanoic acid in the spotlight. Consumers and manufacturers alike are increasingly searching for plant-based alternatives and eco-friendly formulations, driving research into its applications. As a medium-chain triglyceride (MCT) precursor, it is also gaining attention in the health and wellness sector, particularly for its potential metabolic benefits.

One of the most frequently asked questions about Decanoic acid is its role in skincare formulations. Due to its antimicrobial and emulsifying properties, it is widely used in natural cosmetics and personal care products. Recent studies have explored its efficacy as a mild preservative and moisturizing agent, aligning with the clean beauty movement. Additionally, its compatibility with vegan formulations makes it a preferred choice for brands targeting eco-conscious consumers.

In the food industry, Decanoic acid (CAS No. 334-48-5) serves as a flavor enhancer and food preservative. Its GRAS (Generally Recognized as Safe) status by regulatory bodies ensures its safe use in edible products. With the rise of functional foods, researchers are investigating its potential in gut health and energy-boosting supplements, often linked to its metabolism into ketones—a trending topic in nutrition science.

From an industrial perspective, Decanoic acid is utilized in the production of lubricants, plasticizers, and textile auxiliaries. Its derivatives, such as decanoate esters, are critical in creating biodegradable materials, addressing the global push for sustainable manufacturing. Companies are also exploring its use in green chemistry applications to reduce environmental impact.

Recent advancements in biotechnology have opened new avenues for Decanoic acid production through microbial fermentation, a process that aligns with circular economy principles. This method not only improves yield but also reduces reliance on traditional palm oil sources, answering concerns about deforestation and carbon footprint.

For researchers and procurement specialists, understanding the specifications of CAS No. 334-48-5 is crucial. Key parameters include purity (typically ≥98%), melting point (31–32°C), and solubility profiles. Analytical techniques like GC-MS and HPLC are commonly employed for quality verification, ensuring compliance with pharmaceutical-grade or food-grade standards.

As the market for bio-based chemicals expands, Decanoic acid stands out for its multifunctionality. Whether in nutraceuticals, biodegradable polymers, or antimicrobial coatings, its applications continue to evolve. Future trends may focus on nanotechnology integrations or hybrid formulations to enhance its performance in cutting-edge industries.